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Compound of Interest

Compound Name: 4-Hydroxyphenethyl acrylate

Cat. No.: B15222305 Get Quote

In-Depth Technical Guide: 4-Hydroxyphenethyl
Acrylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyphenethyl Acrylate, a

molecule of interest for various scientific applications. This document details its chemical

properties, provides a potential synthesis protocol, and outlines its relationship to its well-

characterized precursor, Tyrosol.

Core Compound Data
4-Hydroxyphenethyl acrylate, also known as 2-(4-hydroxyphenyl)ethyl acrylate or Tyrosol

acrylate, is the acrylate ester of 4-hydroxyphenethyl alcohol (Tyrosol). While a specific CAS

number for this compound is not readily available in public databases, its molecular formula

and weight can be determined from its structure. Its precursor, Tyrosol, is a well-documented

compound.
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Property Value Source

Compound Name 4-Hydroxyphenethyl Acrylate -

Synonyms
2-(4-hydroxyphenyl)ethyl

acrylate, Tyrosol acrylate
-

CAS Number Not explicitly found -

Molecular Formula C₁₁H₁₂O₃ Calculated

Molecular Weight 192.21 g/mol Calculated

Precursor
4-Hydroxyphenethyl alcohol

(Tyrosol)
[1][2]

Precursor CAS Number 501-94-0 [1][2]

Precursor Molecular Formula C₈H₁₀O₂ [1][2]

Precursor Molecular Weight 138.16 g/mol [1][2]

Synthesis and Experimental Protocols
The synthesis of 4-Hydroxyphenethyl Acrylate can be achieved through the esterification of

Tyrosol with an activated form of acrylic acid, such as acryloyl chloride. This reaction is a

common method for producing acrylate esters from alcohols.

Proposed Synthesis of 4-Hydroxyphenethyl Acrylate
A plausible method for the synthesis of 4-Hydroxyphenethyl Acrylate involves the reaction of

Tyrosol with acryloyl chloride in the presence of a non-nucleophilic base like pyridine or

triethylamine to neutralize the HCl byproduct.

Experimental Protocol:

Dissolution of Reactant: Dissolve 4-hydroxyphenethyl alcohol (Tyrosol) in a suitable

anhydrous solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), under an inert

atmosphere (e.g., nitrogen or argon).
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Addition of Base: Add a slight molar excess of a base (e.g., pyridine or triethylamine) to the

solution.

Addition of Acrylating Agent: Slowly add acryloyl chloride (in a slight molar excess) to the

stirred solution, maintaining a low temperature (e.g., 0 °C) to control the exothermic reaction.

Reaction Monitoring: Allow the reaction to proceed at room temperature and monitor its

progress using thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer and wash it sequentially with dilute acid (e.g., 1M

HCl) to remove the base, then with brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium

sulfate), filter, and concentrate under reduced pressure. The crude product can then be

purified by column chromatography on silica gel.
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Caption: Proposed synthesis of 4-Hydroxyphenethyl Acrylate.

Potential Applications and Signaling Pathways
While specific research on 4-Hydroxyphenethyl Acrylate is limited, its structure suggests

potential applications stemming from the combined properties of the Tyrosol moiety and the
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reactive acrylate group.

The acrylate group is a versatile functional group that can undergo polymerization to form a

variety of polymers. This opens up possibilities for the development of novel biomaterials or

coatings where the antioxidant and potential anti-inflammatory properties of the Tyrosol core

are incorporated into a polymeric structure. Acrylates are widely used in the synthesis of

polymers for coatings, adhesives, and other materials.

The biological activities of the precursor, Tyrosol, are well-documented. It is known to possess

antioxidant and anti-inflammatory properties. Tyrosol has been shown to attenuate pro-

inflammatory cytokines and NF-κB activation. It is important to note that the biological activity of

4-Hydroxyphenethyl Acrylate itself would need to be experimentally determined, as the

addition of the acrylate group could modulate the activity of the parent Tyrosol molecule.
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Caption: Logical relationships of 4-Hydroxyphenethyl Acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15222305?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/multifaceted-applications-of-2-4-benzoyl-3-hydroxyphenoxy-ethyl-acrylate-bp
https://fluorochem.co.uk/product/F230450/
https://www.benchchem.com/product/b15222305#4-hydroxyphenethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15222305#4-hydroxyphenethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15222305#4-hydroxyphenethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15222305#4-hydroxyphenethyl-acrylate-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15222305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

